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Introduction
Metaflumizone is a semicarbazone insecticide developed for the control of ectoparasites in

veterinary medicine. It possesses a unique mode of action, targeting the voltage-gated sodium

channels of insects, which differentiates it from many other insecticide classes.[1][2] This

document provides detailed application notes, efficacy data, and experimental protocols

relevant to the use of metaflumizone for flea and tick control in felines and canines. Although

products containing metaflumizone (e.g., ProMeris®) were introduced for cats and dogs, they

were later voluntarily withdrawn from the market by the manufacturer.[3] The data herein is

based on the available scientific literature from its period of use and development.

Mechanism of Action
Metaflumizone exerts its insecticidal effect by blocking voltage-gated sodium channels in the

nerve cells of target parasites.[3][4] It specifically binds to the sodium channels, preferably

when they are in the slow-inactivated, non-conducting state.[1][5] This blockage prevents the

influx of sodium ions, which is essential for the propagation of action potentials. The result is a

flaccid paralysis and subsequent death of the insect.[4][6] This mechanism is distinct from other

sodium channel-targeting insecticides like pyrethroids.[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3430643?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

